Cas no 106820-63-7 (Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate)

• Product Name: Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate
• CAS No: 106820-63-7
• MF: C₉H₁₁NO₆S₂
• MW: 293.316740274429
• MDL: MFCD01570165
• CID: 62643
• PubChem ID: 717593
• Update Time: 2025-07-21

Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(N-(2-methoxy-2-oxoethyl)sulfamoyl)thiophene-2-carboxylate
• methyl 3-[(methoxycarbonylmethyl)sulfamoyl]thiophene-2-carboxylate
• Methyl-3-sulfonyl amino methyl acetate-2-thiophene carboxylate
• Methyl-3-sulfonyl amino menthyl acetate-2-thiophene Carboxylate
• Methyl 3-{[(2-methoxy-2-oxoethyl)amino]-sulfonyl}thiophene-2-carboxylate
• Methyl N-(Methoxycarbonylmethyl)-3-Sulfamoyl-2-Thiophenecarboxylate
• Methyl-N-(methoxycarbonyl methyl)-3-sulfamoyl Thiophene-2-carboxylate
• methyl 3-[(2-methoxy-2-oxoethyl)sulfamoyl]thiophene-2-carboxylate
• Methyl 2-methoxycarbonylthiophene-3-sulfonylaminoacetate
• Sulfonyl amino methyl acetate methyl carboxlyatethiophene
• Methyl 3-[(methoxycarbonylmethyl)sulfamoyl]thiophene-2-carboxyla
• Methyl C3-sulfonyl amino methyl acetate C2-thiophene carboxylate
• methyl 3-[(2-methoxy-2-oxo-ethyl)sulfamoyl]thiophene-2-carboxylate
• CS-0187482
• A801513
• methyl 3-[n-(2-methoxy-2-oxoethyl)sulfamoyl]thiophene-2-carboxylate
• HMS1523D20
• FT-0642631
• SY103981
• DTXSID90352060
• CCG-242463
• 106820-63-7
• 2-Thiophenecarboxylic acid, 3-(((2-methoxy-2-oxoethyl)amino)sulfonyl)-, methyl ester
• IDI1_031372
• BCP12608
• methyl 3-(methoxycarbonylmethyl-sulfamoyl)thiophene-2-carboxylate
• 3-[(2-methoxy-2-oxoethyl)sulfamoyl]-2-thiophenecarboxylic acid methyl ester
• Oprea1_433716
• AC-8137
• TS-01062
• Methyl3-(N-(2-methoxy-2-oxoethyl)sulfamoyl)thiophene-2-carboxylate
• methyl-n-(methoxycarbonylmethyl)-3-sulfamoylthiophene-2-carboxylate
• AKOS002291921
• NS00002692
• D95772
• methyl 3-[(2-methoxy-2-oxidanylidene-ethyl)sulfamoyl]thiophene-2-carboxylate
• EC 600-780-8
• methyl 3-[(methoxycarbonyl)methyl]sulphamoylthiophene-2-carboxylate
• Maybridge4_000790
• Methyl 3-{[(2-Methoxy-2-oxoethyl)amino]sulfonyl}thiophene-2-carboxylate
• MFCD01570165
• methyl 3-((methoxycarbonylmethyl)sulfamoyl)thiophene-2-carboxylate
• 3-Sulfonyl amino methyl acetate-2-methyl carboxylatethiophene
• Methyl 3-[(methoxyca
• Methyl-3-SulfonylAminoMethylAcetate-2-ThiopheneCarboxylate
• DB-040712
• ALBB-022908
• STK742069
• 2-Thiophenecarboxylic Acid, 3-[[(2-Methoxy-2-Oxoethyl)Amino]Sulfonyl]-, Methyl Ester
• Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate

• MDL： MFCD01570165
• Inchi： 1S/C9H11NO6S2/c1-15-7(11)5-10-18(13,14)6-3-4-17-8(6)9(12)16-2/h3-4,10H,5H2,1-2H3
• InChI Key： KUTKKTKUSGIBPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(NCC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 293.00300
• Monoisotopic Mass: 293.00277942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.438
• Melting Point: 96-98 ºC
• Boiling Point: 452.3 °C at 760 mmHg
• Flash Point: 227.4 °C
• Refractive Index: 1.542
• PSA: 135.39000
• LogP: 1.45770

Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate

Recent Advances in the Study of Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate (CAS: 106820-63-7)

The compound Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate (CAS: 106820-63-7) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This thiophene-based derivative, characterized by its unique sulfamoyl and methoxycarbonylmethyl functional groups, has been explored for its pharmacological properties, including enzyme inhibition and antimicrobial activity. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, shedding light on its therapeutic potential.

One of the key areas of research involves the compound's role as a sulfonamide derivative, which is known for its ability to inhibit carbonic anhydrases (CAs). CAs are a family of enzymes that play critical roles in various physiological processes, and their dysregulation is associated with diseases such as glaucoma, epilepsy, and cancer. Preliminary in vitro studies have demonstrated that Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate exhibits selective inhibition against specific CA isoforms, suggesting its potential as a targeted therapeutic agent.

In addition to its enzyme inhibitory properties, recent investigations have explored the antimicrobial efficacy of this compound. Researchers have synthesized a series of analogs and evaluated their activity against bacterial and fungal pathogens. The results indicate that structural modifications, particularly at the thiophene ring, can enhance antimicrobial potency while minimizing cytotoxicity. These findings open new avenues for the development of novel antimicrobial agents, especially in the face of rising antibiotic resistance.

The synthetic pathways for Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate have also been optimized to improve yield and purity. Recent advancements in green chemistry have enabled the use of environmentally friendly solvents and catalysts, reducing the environmental impact of its production. Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins, facilitating the design of more potent derivatives.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, Methyl N-(Methoxycarbonylmethyl)-3-sulfamoyl-2-thiophenecarboxylate (CAS: 106820-63-7) represents a versatile scaffold for drug discovery. Its dual functionality as an enzyme inhibitor and antimicrobial agent, coupled with recent advancements in synthesis and structural optimization, positions it as a promising candidate for future therapeutic development. Continued research in this area is expected to yield innovative solutions for unmet medical needs.